Cas no 1643330-62-4 (5-Chloropentanamide Apixaban)
5-Chloropentanamide Apixaban structure
Product Name:5-Chloropentanamide Apixaban
CAS No:1643330-62-4
MF:C20H26ClN3O3
MW:391.8917
CID:2604586
PubChem ID:78358391
Update Time:2024-11-01
5-Chloropentanamide Apixaban Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-N-(4-(5-morpholino-6-oxo-3,6-dihydropyridin-1(2H)-yl)phenyl)pentanamide
- 5-chloro-N-(4-(3-morpholino-2-oxo-5,6-dihydropyridin-1(2H)-yl)phenyl)pentanamide
- 5-Chloro-N-[4-(5-morpholin-4-yl-6-oxo-2,3-dihydropyridin-1-yl)phenyl]pentanamide
- F19392
- Pentanamide, 5-chloro-N-(4-(5,6-dihydro-3-(4-morpholinyl)-2-oxo-1(2H)-pyridinyl)phenyl)-
- 1643330-62-4
- 5-chloro-N-{4-[3-(morpholin-4-yl)-2-oxo-5,6-dihydropyridin-1-yl]phenyl}pentanamide
- SCHEMBL16730279
- 5-Chloropentanamide Apixaban
- Apixaban Impurity 3; 5-Chloro-N-(4-(3-morpholino-2-oxo-5,6-dihydropyridin-1(2H)-yl)phenyl)pentanamide
- UNII-V9YK56W8PQ
- CS-M2421
- 5-Chloro-N-(4-(5,6-dihydro-3-(4-morpholinyl)-2-oxo-1(2H)-pyridinyl)phenyl)pentanamide
- V9YK56W8PQ
-
- Inchi: 1S/C20H26ClN3O3/c21-10-2-1-5-19(25)22-16-6-8-17(9-7-16)24-11-3-4-18(20(24)26)23-12-14-27-15-13-23/h4,6-9H,1-3,5,10-15H2,(H,22,25)
- InChI Key: YWWKAVVYOWDKHS-UHFFFAOYSA-N
- SMILES: ClC([H])([H])C([H])([H])C([H])([H])C([H])([H])C(N([H])C1C([H])=C([H])C(=C([H])C=1[H])N1C(C(=C([H])C([H])([H])C1([H])[H])N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])=O)=O
Computed Properties
- Exact Mass: 391.1662694g/mol
- Monoisotopic Mass: 391.1662694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 541
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.9
- XLogP3: 2.2
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 626.5±55.0 °C at 760 mmHg
- Flash Point: 332.7±31.5 °C
- Vapor Pressure: 0.0±1.8 mmHg at 25°C
5-Chloropentanamide Apixaban Security Information
- Hazard Statement: CAUTION: May irritate eyes, skin
- Safety Instruction: CAUT
5-Chloropentanamide Apixaban Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C583755-250mg |
5-Chloropentanamide Apixaban |
1643330-62-4 | 250mg |
$ 64.00 | 2023-09-08 | ||
| TRC | C583755-500mg |
5-Chloropentanamide Apixaban |
1643330-62-4 | 500mg |
$ 81.00 | 2023-09-08 | ||
| TRC | C583755-1g |
5-Chloropentanamide Apixaban |
1643330-62-4 | 1g |
$ 110.00 | 2023-09-08 | ||
| Chemenu | CM477590-250mg |
5-chloro-N-(4-(5-morpholino-6-oxo-3,6-dihydropyridin-1(2H)-yl)phenyl)pentanamide |
1643330-62-4 | 95%+ | 250mg |
$53 | 2023-02-02 | |
| Chemenu | CM477590-1g |
5-chloro-N-(4-(5-morpholino-6-oxo-3,6-dihydropyridin-1(2H)-yl)phenyl)pentanamide |
1643330-62-4 | 95%+ | 1g |
$96 | 2023-02-02 | |
| Chemenu | CM477590-5g |
5-chloro-N-(4-(5-morpholino-6-oxo-3,6-dihydropyridin-1(2H)-yl)phenyl)pentanamide |
1643330-62-4 | 95%+ | 5g |
$273 | 2023-02-02 | |
| Chemenu | CM477590-10g |
5-chloro-N-(4-(5-morpholino-6-oxo-3,6-dihydropyridin-1(2H)-yl)phenyl)pentanamide |
1643330-62-4 | 95%+ | 10g |
$453 | 2023-02-02 | |
| Chemenu | CM477590-25g |
5-chloro-N-(4-(5-morpholino-6-oxo-3,6-dihydropyridin-1(2H)-yl)phenyl)pentanamide |
1643330-62-4 | 95%+ | 25g |
$902 | 2023-02-02 | |
| TRC | C583755-1000mg |
5-Chloropentanamide Apixaban |
1643330-62-4 | 1g |
$110.00 | 2023-05-18 | ||
| Aaron | AR00AR3U-100mg |
5-Chloro-N-(4-(5-morpholino-6-oxo-3,6-dihydropyridin-1(2H)-yl)phenyl)pentanamide |
1643330-62-4 | 98% | 100mg |
$30.00 | 2025-02-11 |
5-Chloropentanamide Apixaban Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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